3-(dimethylamino)-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)benzamide

• IUPAC Name: 3-(dimethylamino)-N-[(1-pyridin-2-ylpiperidin-4-yl)methyl]benzamide
• InChI: InChI=1S/C20H26N4O/c1-23(2)18-7-5-6-17(14-18)20(25)22-15-16-9-12-24(13-10-16)19-8-3-4-11-21-19/h3-8,11,14,16H,9-10,12-13,15H2,1-2H3,(H,22,25)
• InChI Key: YRQHDNMKUKDIKZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)C(=O)NCC2CCN(CC2)C3=CC=CC=N3
• Molecular Formula: C20H26N4O
• Molecular Weight: 338.4 g/mol

Description

3-(dimethylamino)-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)benzamide, commonly known as DMAPP, is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. DMAPP is a small molecule that belongs to the class of benzamide derivatives and has been shown to exhibit promising biological activities.

Scientific Research Applications

Nonaqueous Capillary Electrophoresis

Nonaqueous capillary electrophoresis has been applied for the separation of imatinib mesylate and related substances, demonstrating the method's potential for quality control in pharmaceuticals. This study indicates the utility of capillary electrophoresis in analyzing complex chemical structures and their impurities, suggesting a possible application for the analysis of 3-(dimethylamino)-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)benzamide and related compounds in a pharmaceutical context (Ye et al., 2012).

Antineoplastic Activity

The metabolism of Flumatinib, a novel antineoplastic tyrosine kinase inhibitor, has been studied in chronic myelogenous leukemia patients. This research provides insights into the metabolic pathways of Flumatinib, highlighting the importance of understanding the metabolism of therapeutic compounds for effective treatment strategies. Similar research could be envisioned for this compound to assess its pharmacokinetics and therapeutic potential (Gong et al., 2010).

Novel Synthetic Routes

Studies on the synthesis of novel pyrazolo[1,5-a]pyrimidine and triazolo[1,5-a]pyrimidine derivatives incorporating a thiazolo[3,2-a]benzimidazole moiety, as well as azole, pyrimidine, pyran, and benzofuran derivatives, showcase the diversity of synthetic routes available for constructing complex heterocyclic structures. These methodologies could be adapted or serve as inspiration for the synthesis and functionalization of this compound to explore its potential biological activities or material science applications (Abdel‐Aziz et al., 2008).

Histone Deacetylase Inhibition

The discovery of MGCD0103, a histone deacetylase inhibitor, underscores the potential of structurally complex benzamide derivatives in oncology, particularly for the treatment of cancer through epigenetic modulation. This suggests a research avenue for this compound in investigating its histone deacetylase inhibitory activity and potential therapeutic applications in cancer treatment (Zhou et al., 2008).